Cas no 1131587-84-2 (Methyl 2-(2-aminoethyl)-5-bromobenzoate)

• Product Name: Methyl 2-(2-aminoethyl)-5-bromobenzoate
• CAS No: 1131587-84-2
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 1030529
• PubChem ID: 44828922
• Update Time: 2025-04-20

Methyl 2-(2-aminoethyl)-5-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-aminoethyl)-5-bromobenzoate
• A802795
• AK133841
• CTK8E2053
• FT-0659255
• KB-145552
• methyl 2-(2-azanylethyl)-5-bromanyl-benzoate
• SBB068035
• 2-(2-aminoethyl)-5-bromobenzoic acid methyl ester
• 1131587-84-2
• DB-060319
• methyl 2-(2-aminoethyl)-5-bromo-benzoate
• Benzoic acid, 2-(2-aminoethyl)-5-bromo-, methyl ester
• DTXSID50661009
• AKOS015852124

• Inchi： 1S/C10H12BrNO2/c1-14-10(13)9-6-8(11)3-2-7(9)4-5-12/h2-3,6H,4-5,12H2,1H3
• InChI Key： AVJGDSYBQXZDGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1)CCN

Computed Properties

• Exact Mass: 257.005
• Monoisotopic Mass: 257.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.8